Cas no 848123-92-2 (1,2-DISILANEDIYLIUM)

1,2-DISILANEDIYLIUM structure

Product name:1,2-DISILANEDIYLIUM

CAS No:848123-92-2

MF:H₄Si₂+₂

MW:60.2028

CID:3180684

1,2-DISILANEDIYLIUM Chemical and Physical Properties

Names and Identifiers

- 1,2-DISILANEDIYLIUM

1,2-DISILANEDIYLIUM Related Literature

1. 4 V class aqueous hybrid electrochemical capacitor with battery-like capacity†

Sho Makino,Yuto Shinohara,Takayuki Ban,Wataru Shimizu,Keita Takahashi,Nobuyuki Imanishi,Wataru Sugimoto RSC Adv., 2012,2, 12144-12147
2. A comparative study of F-DPPC/DPPC mixed monolayers. Influence of subphase temperature on F-DPPC and DPPC monolayers

Paula Toimil,Gerardo Prieto,José Miñones Jr,Félix Sarmiento Phys. Chem. Chem. Phys., 2010,12, 13323-13332
3. 3-Hydroxypyrrolo[2,3-b]pyridine and related compounds – indoxyl analogues with fused electron deficient rings†

Alexander P. Gaywood,Hamish McNab Org. Biomol. Chem., 2010,8, 5166-5173
4. 7-Methylguanine: protonation, formation of linkage isomers with trans-(NH3)2PtII, and base pairing properties†

Susana Ibáñez,Radu Silaghi-Dumitrescu,Pablo J. Sanz Miguel,Deepali Gupta,Bernhard Lippert Dalton Trans., 2012,41, 6094-6103
5. A 3D dendritic WSe2 catalyst grown on carbon nanofiber mats for efficient hydrogen evolution†

MeiLing Zou,JunFeng Zhang,Han Zhu,MingLiang Du,QingFa Wang,Ming Zhang,XiangWen Zhang J. Mater. Chem. A, 2015,3, 12149-12153
6. A cobalt-based metal–organic framework and its derived material as sulfur hosts for aluminum–sulfur batteries with the chemical anchoring effect†

Xiang Xiao,Jiguo Tu,Zheng Huang,Shuqiang Jiao Phys. Chem. Chem. Phys., 2021,23, 10326-10334
7. A 3D co-culture microtissue model of the human placenta for nanotoxicity assessment†

Carina Muoth,Adrian Wichser,Marco Monopoli,Manuel Correia,Nicky Ehrlich,Katrin Loeschner,Audrey Gallud,Melanie Kucki,Liliane Diener,Pius Manser,Wolfram Jochum,Peter Wick,Tina Buerki-Thurnherr Nanoscale, 2016,8, 17322-17332
8. 4-Dimethylaminopyridinium carbamoylides as stable and non-hazardous substitutes of arylsulfonyl and heteroaryl isocyanates†

Franciszek Sączewski,Anita Kornicka,Zdzisław Brzozowski Green Chem., 2006,8, 647-656
9. A catalyst for low-temperature CO2 activation

XinZhang,AbhishekDuttaChowdhury
10. 3D and 2D growth of SnO2 nanostructures on Ga2O3 nanowires: synthesis and structural characterization

M. Alonso-Orts,A. M. Sánchez,E. Nogales,J. Piqueras,B. Méndez CrystEngComm, 2017,19, 6127-6132

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